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Compound of Interest

Ethyl 3-ox0-3-(4-
Compound Name:
(trifluoromethyl)phenyl)propanoate

Cat. No. B027834

An In-depth Technical Guide to Ethyl 3-ox0-3-(4-(trifluoromethyl)phenyl)propanoate

This technical guide provides a comprehensive overview of Ethyl 3-oxo-3-(4-
(trifluoromethyl)phenyl)propanoate, a key intermediate in the synthesis of pharmaceuticals
and agrochemicals. The guide details its chemical nomenclature, physical and chemical
properties, and common synthesis protocols. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

IUPAC Nomenclature and Synonyms

The compound with the chemical structure C12H11F30s is formally named ethyl 3-oxo-3-[4-
(trifluoromethyl)phenyl]propanoate according to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature.[1][2] Due to its complex structure, it is also known by several
synonyms, which are frequently used in commercial and research contexts.

A comprehensive list of these synonyms is provided below:
o Ethyl (4-trifluoromethylbenzoyl)acetate[1][3][4]
o 3-Oxo-3-(4-trifluoromethylphenyl)propanoic acid ethyl ester[1][3]

o Ethyl 3-(4-(trifluoromethyl)phenyl)-3-oxopropanoate[1]
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Ethyl 4-(trifluoromethyl)benzoylacetate[1]

beta-Oxo-4-(trifluoromethyl)benzenepropanoic acid ethyl ester[4][5]

Ethyl 2-[4-(TrifluoroMethyl)benzoyl]acetate[4]

ETHYL 3-(4-TRIFLUOROMETHYL-PHENYL)-3-OXOPROPANOATE[4]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl 3-oxo0-3-(4-
(trifluoromethyl)phenyl)propanoate is presented in the table below. This data is crucial for its
handling, storage, and application in chemical reactions.

Property Value

Molecular Formula C12H11F303

Molecular Weight 260.21 g/mol [1][2]

CAS Number 106263-53-0[1]

Boiling Point 248-249 °C (lit.)[3]

Density 1.270 g/mL at 25 °C (lit.)[3]

Refractive Index n20/D 1.4880 (lit.)[3]

Appearance Powder[5]

Storage Room Temperature, Sealed in dry conditions[4]

Experimental Protocols: Synthesis

The primary method for the synthesis of Ethyl 3-oxo0-3-(4-
(trifluoromethyl)phenyl)propanoate is the Claisen condensation. This reaction involves the
condensation of an ester with a ketone, in this case, the reaction between ethyl trifluoroacetate
and ethyl acetate in the presence of a base.

A typical experimental protocol is as follows:
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o Preparation of the reaction mixture: In a reaction vessel equipped with a stirrer, thermometer,
and a dropping funnel, a solution of sodium ethoxide in ethanol is prepared. An organic
solvent may also be present.

o Addition of reactants: Ethyl trifluoroacetate and ethyl acetate are added to the reaction
mixture. The order and rate of addition are controlled to manage the reaction temperature.

o Reaction conditions: The mixture is stirred at a controlled temperature, typically ranging from
room temperature to a slightly elevated temperature, for a period of several hours to ensure
the completion of the condensation reaction.

o Work-up: Upon completion, the reaction is quenched, often by the addition of an acid. The
product is then extracted using an organic solvent.

 Purification: The crude product is purified by techniques such as distillation under reduced
pressure or column chromatography to yield pure Ethyl 3-oxo0-3-(4-
(trifluoromethyl)phenyl)propanoate.

Applications in Drug Development and Research

Ethyl 3-o0xo-3-(4-(trifluoromethyl)phenyl)propanoate serves as a versatile building block in
the synthesis of various heterocyclic compounds. The presence of the trifluoromethyl group is
of particular interest in medicinal chemistry as it can enhance properties such as metabolic
stability, lipophilicity, and binding affinity of the final drug candidates.[6]

While this compound itself does not have a specified signaling pathway or direct mechanism of
action, it is a crucial intermediate for creating more complex molecules that may exhibit a range
of biological activities.

Visualization of Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Ethyl 3-oxo-3-(4-
(trifluoromethyl)phenyl)propanoate via Claisen condensation.
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Caption: Generalized workflow for the synthesis of Ethyl 3-0xo0-3-(4-
(trifluoromethyl)phenyl)propanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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